Cas no 2649062-99-5 (3-(2-isocyanatopropan-2-yl)-2-(pyrrolidin-1-yl)pyridine)

• Product name: 3-(2-isocyanatopropan-2-yl)-2-(pyrrolidin-1-yl)pyridine
• CAS No: 2649062-99-5
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 6213124
• PubChem ID: 165660534

3-(2-isocyanatopropan-2-yl)-2-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanatopropan-2-yl)-2-(pyrrolidin-1-yl)pyridine
• 2649062-99-5
• EN300-1834622

• Inchi： 1S/C13H17N3O/c1-13(2,15-10-17)11-6-5-7-14-12(11)16-8-3-4-9-16/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： KRWCUALDJOHMRO-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1=CC=CN=C1N1CCCC1

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6Ų
• XLogP3: 3.1

Additional information on 3-(2-isocyanatopropan-2-yl)-2-(pyrrolidin-1-yl)pyridine

3-(2-Isocyanatopropan-2-yl)-2-(Pyrrolidin-1-yl)Pyridine: A Comprehensive Overview

3-(2-Isocyanatopropan-2-yl)-2-(pyrrolidin-1-yl)pyridine (CAS No. 2649062-99-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(2-isocyanatopropan-2-yl)-2-(pyrrolidin-1-yl)pyridine is composed of a pyridine ring substituted with a pyrrolidine group at the 2-position and an isocyanate-functionalized isopropyl group at the 3-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable scaffold for drug design and synthesis.

Recent studies have highlighted the importance of 3-(2-isocyanatopropan-2-yl)-2-(pyrrolidin-1-yl)pyridine in the development of drugs targeting specific receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can act as a potent inhibitor of certain enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-(2-isocyanatopropan-2-yl)-2-(pyrrolidin-1-yl)pyridine has also shown promise in neuropharmacology. Studies have indicated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This makes it a potential lead compound for the development of drugs targeting neurological disorders such as depression and Parkinson's disease.

The isocyanate group in 3-(2-isocyanatopropan-2-yl)-2-(pyrrolidin-1-yl)pyridine is particularly noteworthy due to its reactivity with nucleophiles, allowing for the formation of urea derivatives. This property has been exploited in the synthesis of various bioactive molecules, including those with antiviral and anticancer activities. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of urea derivatives from this compound that exhibited significant antiviral activity against herpes simplex virus (HSV).

The pyrrolidine group, on the other hand, contributes to the overall conformational flexibility and lipophilicity of the molecule. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. Research has shown that compounds containing pyrrolidine moieties often exhibit improved cell permeability and metabolic stability, which are essential for effective drug delivery.

In terms of synthetic methodology, 3-(2-isocyanatopropan-2-yl)-2-(pyrrolidin-1-yl)pyridine can be synthesized through a multi-step process involving the coupling of 3-bromopyridine with pyrrolidine followed by the introduction of the isocyanate functionality. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety profile of 3-(2-isocyanatopropan-2-yl)-2-(pyrrolidin-1-yl)pyridine has also been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic doses, which is a critical factor for its potential use in clinical settings. However, as with any new chemical entity, ongoing safety evaluations are necessary to ensure its long-term safety and efficacy.

In conclusion, 3-(2-isocyanatopropan-2-yl)-2-(pyrrolidin-1-yl)pyridine (CAS No. 2649062-99-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive scaffold for the development of novel therapeutic agents targeting a range of diseases. Continued research into this compound is expected to yield further insights into its potential uses and mechanisms of action.